Cas no 1443349-37-8 (5-(4-bromo-2,5-difluorophenoxy)pentanenitrile)

• Product Name: 5-(4-bromo-2,5-difluorophenoxy)pentanenitrile
• CAS No: 1443349-37-8
• MF: C₁₁H₁₀BrF₂NO
• MW: 290.104009151459
• MDL: MFCD18911545
• CID: 5190103
• Update Time: 2026-03-05

5-(4-bromo-2,5-difluorophenoxy)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromo-2,5-difluorophenoxy)pentanenitrile
• Pentanenitrile, 5-(4-bromo-2,5-difluorophenoxy)-

• MDL： MFCD18911545
• Inchi： 1S/C11H10BrF2NO/c12-8-6-10(14)11(7-9(8)13)16-5-3-1-2-4-15/h6-7H,1-3,5H2
• InChI Key： TYJPVKDGVIIORF-UHFFFAOYSA-N
• SMILES： C(#N)CCCCOC1=CC(F)=C(Br)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Additional information on 5-(4-bromo-2,5-difluorophenoxy)pentanenitrile

Introduction to 5-(4-bromo-2,5-difluorophenoxy)pentanenitrile (CAS No. 1443349-37-8)

5-(4-bromo-2,5-difluorophenoxy)pentanenitrile, with the chemical formula C₁₀H₈BBrF₂NO, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a nitrile group and a phenoxy-pentyl side chain, which together contribute to its unique chemical properties and potential biological activities. The presence of both bromine and fluorine substituents in the aromatic ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The CAS No. 1443349-37-8 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. Its molecular structure incorporates several key functional groups that are of interest to researchers exploring novel therapeutic agents. The nitrile group (-CN) is known for its ability to participate in various chemical reactions, including nucleophilic addition and cyclization processes, which are pivotal in drug development.

In recent years, there has been growing interest in compounds that combine halogenated aromatic rings with nitrogen-containing functionalities due to their potential as pharmacophores. 5-(4-bromo-2,5-difluorophenoxy)pentanenitrile exemplifies this trend, as it combines the electron-withdrawing effects of the nitrile group with the electronic properties of the bromo- and fluoro-substituted phenyl ring. This combination not only influences the compound's solubility and metabolic stability but also modulates its interaction with biological targets.

The 4-bromo-2,5-difluorophenoxy moiety is particularly noteworthy, as it has been investigated for its role in enhancing binding affinity and selectivity in drug design. The bromine atom provides a site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the fluorine atoms can improve metabolic stability and binding interactions by modulating electronic distributions. These features make 5-(4-bromo-2,5-difluorophenoxy)pentanenitrile a versatile building block for synthesizing more complex molecules.

Recent studies have highlighted the compound's potential in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The nitrile group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with aromatic residues in protein binding pockets, enhancing drug-receptor affinity. Additionally, the presence of halogen atoms allows for tunable electronic properties, which can be exploited to optimize binding modes and reduce off-target effects.

The pharmaceutical industry has increasingly leveraged halogenated compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. 5-(4-bromo-2,5-difluorophenoxy)pentanenitrile fits into this category, as it demonstrates promise in preclinical studies for several therapeutic indications. Researchers have explored its derivatives as potential candidates for treating inflammatory diseases, infectious disorders, and neurodegenerative conditions. The compound's ability to undergo further chemical modifications makes it an attractive scaffold for structure-activity relationship (SAR) studies.

In synthetic chemistry, 5-(4-bromo-2,5-difluorophenoxy)pentanenitrile has been utilized as an intermediate in the preparation of more complex heterocyclic compounds. The phenoxy-pentyl chain provides a flexible linker that can be modified to introduce additional functional groups or alter physicochemical properties. This adaptability has enabled chemists to generate libraries of derivatives with tailored biological activities.

The use of computational methods has further accelerated the exploration of 5-(4-bromo-2,5-difluorophenoxy)pentanenitrile's potential applications. Molecular modeling techniques have been employed to predict binding affinities and identify optimal conformations for drug-receptor interactions. These simulations have provided valuable insights into how structural modifications can enhance efficacy and selectivity.

Moreover, green chemistry principles have guided efforts to optimize synthetic routes for 5-(4-bromo-2,5-difluorophenoxy)pentanenitrile, emphasizing sustainability and reducing hazardous waste generation. Advances in catalytic systems have enabled more efficient transformations, minimizing byproduct formation and improving overall yields.

The compound's role in medicinal chemistry extends beyond oncology; it has been investigated for its antimicrobial properties against resistant strains of bacteria. The interplay between the nitrile group and halogenated aromatic ring creates a unique chemical environment that can disrupt microbial cell membranes or inhibit essential metabolic pathways.

In conclusion, 5-(4-bromo-2,5-difluorophenoxy)pentanenitrile (CAS No. 1443349-37-8) represents a promising candidate for further research and development in pharmaceuticals. Its structural features offer multiple avenues for functionalization and optimization, making it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs.